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Compound of Interest

Compound Name: N-Chloroacetyl-DL-alanine

Cat. No.: B073631 Get Quote

Essential Safety and Handling Guide for N-
Chloroacetyl-DL-alanine
This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of N-Chloroacetyl-DL-alanine in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe handling and minimize exposure risks.

Chemical Profile and Hazards

While a comprehensive Safety Data Sheet (SDS) for N-Chloroacetyl-DL-alanine is not readily

available, the presence of the chloroacetyl group suggests that it should be handled as a

potentially hazardous substance. Acyl halides and chlorinated organic compounds can be

irritants, corrosive, and may have toxicological properties. Therefore, caution is paramount.
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Property Data Source

CAS Number 1190-32-5 TCI Chemicals

Appearance
White to Almost white powder

to crystal
TCI Chemicals

Precautionary Statements

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/ eye

protection/ face protection.

TCI Chemicals

Hazard Identification and Risk Assessment
A thorough risk assessment should be conducted before handling N-Chloroacetyl-DL-alanine.

The primary hazards are associated with inhalation of the powder, skin and eye contact, and

ingestion.

Personal Protective Equipment (PPE)
The mandatory personal protective equipment (PPE) must be worn at all times when handling

N-Chloroacetyl-DL-alanine. This is in accordance with general safety procedures for

hazardous chemicals.[1][2][3]
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Protection Type Specific Recommendations

Eye and Face Protection

Chemical safety goggles are required. A face

shield should be worn in situations with a higher

risk of splashing or dust generation.[4]

Hand Protection

Chemical-resistant gloves are mandatory. Nitrile

gloves are a common choice, but it is advisable

to consult the glove manufacturer's resistance

chart for specific chemical compatibility.[4][5]

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially when handling larger quantities or

when there is a potential for dust generation.[3]

[6]

Protective Clothing
A lab coat or chemical-resistant apron should be

worn. Closed-toe shoes are required.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan is crucial to minimize exposure and ensure safety.

Preparation and Engineering Controls
Designated Area: All work with N-Chloroacetyl-DL-alanine should be conducted in a

designated area, such as a chemical fume hood, to minimize inhalation exposure.[7]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.

Spill Kit: A spill kit appropriate for powdered chemical spills should be available.

Handling and Weighing
Avoid Dust Formation: Handle the compound carefully to avoid generating dust.[8]

Weighing: If possible, weigh the compound in a ventilated balance enclosure or a fume hood.
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Transfer: Use appropriate tools (e.g., spatulas) for transferring the solid.

In Case of Exposure
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes and seek medical attention.[9]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[9]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[10]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[10]

Disposal Plan
The disposal of N-Chloroacetyl-DL-alanine and any contaminated materials must be handled

with care, following all local, state, and federal regulations. Chlorinated organic compounds are

considered hazardous waste and should not be disposed of in regular trash or down the drain.

[11][12]

Waste Stream Disposal Procedure

Solid N-Chloroacetyl-DL-alanine
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Contaminated Labware (e.g., gloves, weigh

boats)

Place in a designated, sealed hazardous waste

bag or container.

Solutions containing N-Chloroacetyl-DL-alanine
Collect in a labeled, sealed container for liquid

hazardous waste.

Engage a certified hazardous waste disposal company for the final disposal of all waste

materials.

Visual Safety Protocols
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The following diagrams illustrate the key workflows for handling and emergency procedures.

Figure 1: Safe Handling Workflow
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Caption: Workflow for handling N-Chloroacetyl-DL-alanine.

Figure 2: Emergency Response Plan
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Caption: Emergency response for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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